Cas no 38917-36-1 (1,3,4-Thiadiazol-2-amine, N-(1-methylethyl)-)

1,3,4-Thiadiazol-2-amine, N-(1-methylethyl)- structure
38917-36-1 structure
Product Name:1,3,4-Thiadiazol-2-amine, N-(1-methylethyl)-
CAS No:38917-36-1
MF:C5H9N3S
MW:143.210058927536
CID:296975
PubChem ID:12999909
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, N-(1-methylethyl)-
    • 2-(Isopropylamino)-1,3,4-thiadiazole
    • DTXSID801267251
    • 38917-36-1
    • N-(1-Methylethyl)-1,3,4-thiadiazol-2-amine
    • SCHEMBL12259048
    • N-propan-2-yl-1,3,4-thiadiazol-2-amine
    • AKOS013477238
    • Inchi: 1S/C5H9N3S/c1-4(2)7-5-8-6-3-9-5/h3-4H,1-2H3,(H,7,8)
    • InChI Key: VLNYVKOHENCBNL-UHFFFAOYSA-N
    • SMILES: S1C=NN=C1NC(C)C

Computed Properties

  • Exact Mass: 143.05171847g/mol
  • Monoisotopic Mass: 143.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 86.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66Ų
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